Cas no 1261958-18-2 (3-Bromo-5-(4-chloro-3-cyanophenyl)phenol)

• Product Name: 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol
• CAS No: 1261958-18-2
• MF: C₁₃H₇BrClNO
• MW: 308.557781457901
• MDL: MFCD18316112
• CID: 2766042
• PubChem ID: 53221835
• Update Time: 2025-04-21

3-Bromo-5-(4-chloro-3-cyanophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316112
• 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol, 95%
• 3-BROMO-5-(4-CHLORO-3-CYANOPHENYL)PHENOL
• DTXSID90686433
• 3'-Bromo-4-chloro-5'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 1261958-18-2
• 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol

• MDL： MFCD18316112
• Inchi： 1S/C13H7BrClNO/c14-11-4-9(5-12(17)6-11)8-1-2-13(15)10(3-8)7-16/h1-6,17H
• InChI Key： BZIHHYWXNJHIKR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=C(C#N)C=1)Cl)O

Computed Properties

• Exact Mass: 306.93995Da
• Monoisotopic Mass: 306.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų